2-[2-(2,2-dimethylpropanoyl)hydrazino]-N-isopropyl-2-oxoacetamide

• IUPAC Name: 2-[2-(2,2-dimethylpropanoyl)hydrazinyl]-2-oxo-N-propan-2-ylacetamide
• InChI: InChI=1S/C10H19N3O3/c1-6(2)11-7(14)8(15)12-13-9(16)10(3,4)5/h6H,1-5H3,(H,11,14)(H,12,15)(H,13,16)
• InChI Key: SDRSULHQQYLCGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C(=O)NNC(=O)C(C)(C)C
• Molecular Formula: C10H19N3O3
• Molecular Weight: 229.28 g/mol

Description

2-[2-(2,2-dimethylpropanoyl)hydrazino]-N-isopropyl-2-oxoacetamide, commonly known as DPH, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DPH belongs to the class of hydrazides and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of DPH is not fully understood. However, studies have suggested that DPH exerts its therapeutic effects through the inhibition of various signaling pathways, including the NF-κB pathway and the PI3K/Akt pathway. Additionally, DPH has been shown to inhibit the expression of various pro-inflammatory cytokines, including TNF-α and IL-6.
Biochemical and Physiological Effects
DPH has been shown to possess various biochemical and physiological effects. Studies have shown that DPH can reduce oxidative stress and inflammation, which are associated with various diseases, including cancer, Alzheimer's disease, and diabetes. Additionally, DPH has been shown to possess antitumor properties, which are attributed to its ability to induce apoptosis and inhibit cancer cell proliferation. Furthermore, DPH has been shown to possess neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. Lastly, DPH has been shown to possess hypoglycemic effects and can improve insulin sensitivity in diabetic animal models.

Advantages and Limitations for Lab Experiments

DPH possesses several advantages for lab experiments, including its stability, solubility, and ease of synthesis. Additionally, DPH has been shown to possess low toxicity, making it a safe compound for use in lab experiments. However, one of the limitations of DPH is its limited bioavailability, which may limit its therapeutic efficacy in vivo.

Future Directions

There are several future directions for the study of DPH. One of the future directions is to investigate the potential use of DPH in combination with other therapeutic agents for the treatment of various diseases. Additionally, future studies should focus on improving the bioavailability of DPH to enhance its therapeutic efficacy in vivo. Furthermore, the mechanism of action of DPH should be further elucidated to better understand its therapeutic potential. Lastly, future studies should investigate the potential use of DPH in clinical trials to determine its safety and efficacy in humans.
Conclusion
In conclusion, DPH is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DPH has been synthesized through various methods and has been extensively studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. DPH possesses various biochemical and physiological effects and has several advantages for lab experiments. However, the limited bioavailability of DPH is a limitation that needs to be addressed. Future studies should focus on improving the bioavailability of DPH and investigating its potential use in combination with other therapeutic agents for the treatment of various diseases.

Synthesis Methods

DPH has been synthesized through various methods, including the reaction between 2,2-dimethylpropanoic acid hydrazide and isopropyl oxalyl chloride. The reaction involves the formation of a hydrazone intermediate, which is then converted into DPH through the addition of a base. Other methods include the reaction between 2,2-dimethylpropanoic acid and isopropyl oxalate, followed by the addition of hydrazine hydrate.

Scientific Research Applications

DPH has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and antitumor properties. DPH has been investigated for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes. Studies have shown that DPH can inhibit the proliferation of cancer cells and induce apoptosis. Additionally, DPH has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. Furthermore, DPH has been shown to possess hypoglycemic effects and can improve insulin sensitivity in diabetic animal models.